Cas no 69381-94-8 (Fenprostalene)

Fenprostalene is a synthetic prostaglandin analog primarily used in veterinary medicine for its luteolytic and uterotonic properties. Its key advantages include high efficacy in synchronizing estrus in livestock, facilitating timed breeding programs, and improving reproductive management. Fenprostalene exhibits a rapid onset of action and a predictable duration of effect, ensuring precise control over parturition induction or estrus synchronization. Its chemical stability and bioavailability make it suitable for intramuscular administration, ensuring consistent results. The compound’s targeted mechanism of action minimizes side effects, enhancing animal welfare. Fenprostalene is a valuable tool in optimizing reproductive efficiency in cattle and other farm animals, supporting herd health and productivity.

Fenprostalene structure

Product Name:Fenprostalene

CAS No:69381-94-8

MF:C₂₃H₃₀O₆

MW:402.480707645416

CID:510704

PubChem ID:72734332

Update Time:2025-10-29

Fenprostalene Chemical and Physical Properties

Names and Identifiers

- 4,5-Heptadienoic acid,7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-4-phenoxy-1-buten-1-yl]cyclopentyl]-,methyl ester, (4S)-rel-
- Fenprostalene
- 4,5-Heptadienoic acid,7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-4-phenoxy-1-buten-1-yl]cyclopentyl]-,methyl ester,
- 4,5-Heptadienoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-4-phenoxy-1-butenyl)cyclopentyl)-, methyl ester
- Fenprostalene [USAN:INN:BAN]
- Fenprostaleno
- Fenprostaleno [INN-Spanish]
- Fenprostalenum
- Fenprostalenum [INN-Latin]
- Methyl (+-)-7-((1R*,2R*,3R*,5S*)-3,5-dihydroxy-2-((E)-(3R*)-3-hydroxy-4-phenoxy-1-butenyl)cyclopentyl)-4,5-heptadienoate
- Synchrocept B (Veterinary)
- UNII-X8I39OJF4P
- Bovilene
- EX-A5526
- Synchrocept B (TN)
- Fenprostalenum (INN-Latin)
- 4,5-HEPTADIENOIC ACID, 7-((1R,2R,3R,5S)-3,5-DIHYDROXY-2-((1E,3R)-3-HYDROXY-4-PHENOXY-1-BUTEN-1-YL)CYCLOPENTYL)-, METHYL ESTER, (4S)-REL-
- X8I39OJF4P
- FENPROSTALENE [GREEN BOOK]
- Q27293691
- Synchrocept B
- DB11411
- METHYL (+/-)-7-((1R*,2R*,3R*,5S*)-3,5-DIHYDROXY-2-((E)-(3R*)-3-HYDROXY-4-PHENOXY-1-BUTENYL)CYCLOPENTYL)-4,5-HEPTADIENOATE
- FENPROSTALENE [USAN]
- FENPROSTALENE [INN]
- Fenprostaleno (INN-Spanish)
- Porcilene Solution
- Fenprostalene (USAN/INN)
- 69381-94-8
- RS-84043
- EINECS 273-982-3
- methyl 7-(3,5-dihydroxy-2-(3-hydroxy-4-phenoxy-1-butenyl)cyclopentyl)-4,5-heptadienoate
- FENPROSTALENE (MART.)
- FENPROSTALENE [MI]
- D04160
- FENPROSTALENE [MART.]
- Inchi： 1S/C23H30O6/c1-28-23(27)12-8-3-2-7-11-19-20(22(26)15-21(19)25)14-13-17(24)16-29-18-9-5-4-6-10-18/h3-7,9-10,13-14,17,19-22,24-26H,8,11-12,15-16H2,1H3/b14-13+/t2?,17-,19-,20-,21+,22-/m0/s1
- InChI Key： BYNHBQROLKAEDQ-CNDPCGPLSA-N
- SMILES： O[C@@H]1C[C@@H]([C@@H](/C=C/[C@@H](COC2C=CC=CC=2)O)[C@@H]1CC=C=CCCC(=O)OC)O

Computed Properties

Exact Mass: 402.20400
Monoisotopic Mass: 402.204
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 11
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 96.2A^2
XLogP3: 1.6

Experimental Properties

Color/Form: No data available
Density: 1.206
Melting Point: Not available
Boiling Point: 553.9 ºC at 760 mmHg
Flash Point: 185.2 ºC
Refractive Index: 1.594
PSA: 96.22000
LogP: 2.39500
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fenprostalene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Fenprostalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F249700-10mg	Fenprostalene	69381-94-8		10mg	$ 33000.00	2023-09-07
TRC	F249700-25mg	Fenprostalene	69381-94-8		25mg	$ 21000.00	2023-09-07

Fenprostalene Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Additional information on Fenprostalene

Recent Advances in Fenprostalene (69381-94-8) Research: A Comprehensive Review

Fenprostalene (CAS: 69381-94-8), a synthetic prostaglandin analog, has been extensively studied for its applications in veterinary medicine, particularly in the induction of parturition and estrus synchronization in livestock. Recent research has expanded its potential therapeutic uses, leveraging its unique pharmacological properties. This review synthesizes the latest findings on Fenprostalene, focusing on its mechanism of action, efficacy, and emerging applications in both veterinary and human medicine.

Recent studies have elucidated the molecular mechanisms underlying Fenprostalene's effects. As a prostaglandin F2α analog, it binds to the FP receptor, triggering a cascade of intracellular signals that result in luteolysis and uterine contractions. Advances in structural biology have provided high-resolution insights into the binding interactions between Fenprostalene and the FP receptor, offering opportunities for the design of more selective and potent analogs. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which highlighted the compound's potential for targeted therapeutic interventions.

In veterinary applications, Fenprostalene continues to demonstrate high efficacy in managing reproductive cycles. A 2024 clinical trial involving dairy cows showed that Fenprostalene administration resulted in a 95% success rate in estrus synchronization, significantly improving breeding efficiency. Furthermore, its use in swine production has been optimized to reduce the interval between farrowing and subsequent conception, as detailed in a recent issue of Theriogenology. These studies underscore the compound's role in enhancing livestock productivity.

Emerging research suggests potential applications of Fenprostalene in human medicine, particularly in obstetrics and gynecology. Preliminary investigations indicate its utility in managing postpartum hemorrhage, a leading cause of maternal mortality. A 2023 pilot study published in BJOG: An International Journal of Obstetrics and Gynaecology reported that Fenprostalene reduced blood loss by 40% compared to standard treatments. While further clinical trials are needed, these findings open new avenues for its use in human healthcare.

Despite its benefits, challenges remain in the formulation and delivery of Fenprostalene. Recent advancements in nanoparticle-based delivery systems have shown promise in enhancing its bioavailability and reducing side effects. A 2024 study in International Journal of Pharmaceutics demonstrated that encapsulating Fenprostalene in biodegradable polymers improved its stability and prolonged its therapeutic effects. Such innovations could revolutionize its clinical application, making it more accessible and effective.

In conclusion, Fenprostalene (69381-94-8) remains a pivotal compound in veterinary medicine, with growing potential in human healthcare. Ongoing research into its mechanisms, formulations, and applications continues to expand its therapeutic horizon. Future studies should focus on optimizing its delivery systems and exploring its efficacy in diverse medical conditions, ensuring its continued relevance in the field of chemical biology and medicine.